Cas no 1060263-21-9 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1060263-21-9
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6293774
• PubChem ID: 25862169
• Update Time: 2025-05-20

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• F5097-0803
• VU0635286-1
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-2-(methylthio)nicotinamide
• 1060263-21-9
• AKOS024497742
• N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-2-methylsulfanylpyridine-3-carboxamide

• Inchi： 1S/C18H19N3O2S/c1-24-18-15(3-2-10-19-18)17(23)21-14-6-4-12(5-7-14)11-16(22)20-13-8-9-13/h2-7,10,13H,8-9,11H2,1H3,(H,20,22)(H,21,23)
• InChI Key： WRRRIVMCOCPRPX-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC(=CC=1)CC(NC1CC1)=O)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide

N-{4-[(Cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1060263-21-9): A Comprehensive Overview

N-{4-[(Cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1060263-21-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as CPMPM, is a derivative of pyridine and cyclopropylcarbamoyl, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide is characterized by a pyridine ring substituted with a methylsulfanyl group at the 2-position and an amide group at the 3-position. The amide group is further substituted with a phenyl ring, which is itself substituted with a cyclopropylcarbamoyl moiety attached to a methyl group. This intricate structure imparts the compound with a range of interesting properties, including lipophilicity and the ability to interact with various biological targets.

The synthesis of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide typically involves several steps, starting with the preparation of the key intermediates. One common approach is to first synthesize the cyclopropylcarbamoyl intermediate by reacting cyclopropylamine with an appropriate acylating agent. This intermediate is then coupled with a phenylmethyl derivative to form the substituted phenyl ring. Finally, the resulting compound is reacted with 2-(methylsulfanyl)pyridine-3-carboxylic acid to form the final product. The synthetic route can be optimized for yield and purity using modern techniques such as microwave-assisted synthesis and catalytic methods.

Recent studies have highlighted the biological activities of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been reported to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.

Another area of interest is the potential use of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide in neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that CPMPM may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide have also been investigated. Studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

In terms of safety, preliminary toxicological assessments indicate that N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before it can be advanced to clinical trials.

Future research on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide will likely focus on optimizing its structure for enhanced potency and selectivity. Additionally, efforts will be made to develop more efficient synthetic routes to improve scalability and reduce production costs. Clinical trials will be necessary to validate its safety and efficacy in human subjects.

In conclusion, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1060263-21-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry.